5-Fluoro-3-iodo-1H-indazole
Overview
Description
5-Fluoro-3-iodo-1H-indazole is a chemical compound with the CAS Number: 858629-06-8 . It has a molecular weight of 262.03 and its IUPAC name is 5-fluoro-3-iodo-1H-indazole . It is a solid at room temperature .
Synthesis Analysis
Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities . This has led to considerable attention in the field of medicinal chemistry for the synthesis of indazole derivatives . The strategies for the synthesis of 1H- and 2H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 5-Fluoro-3-iodo-1H-indazole contains a total of 16 bonds; 12 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 Pyrazole .Chemical Reactions Analysis
Indazole derivatives scarcely occur in nature, but this particular nucleus in a variety of synthetic compounds possesses a wide range of pharmacological activities . Diversely substituted indazole-containing compounds furnished with different functional groups represent significant pharmacological activities and serve as structural motifs in drug molecules .Physical And Chemical Properties Analysis
5-Fluoro-3-iodo-1H-indazole is a solid at room temperature . It has a molecular weight of 262.03 . The compound should be stored at an ambient temperature .Scientific Research Applications
Chemical Synthesis
“5-Fluoro-3-iodo-1H-indazole” is used in chemical synthesis. It is involved in the formation of N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines . This compound is also used in transition metal-catalyzed reactions and reductive cyclization reactions .
Medicinal Applications
Indazole-containing heterocyclic compounds, such as “5-Fluoro-3-iodo-1H-indazole”, have a wide variety of medicinal applications. They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Drug Development
Several recently marketed drugs contain the indazole structural motif, which includes “5-Fluoro-3-iodo-1H-indazole”. These drugs can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .
Suzuki-Type Cross-Coupling Reaction
“5-Fluoro-3-iodo-1H-indazole” is used in Suzuki-type cross-coupling reactions. Once N-protection has been carried out, the obtained N1-protected-3-iodoindazole is employed in the vinylation reaction assay with pinacol vinyl boronate under microwave irradiation .
Catalyst Development
“5-Fluoro-3-iodo-1H-indazole” is used in the development of catalysts. For example, it is used in Cu (OAc) 2 -catalyzed reactions to form N–N bonds in DMSO under O2 atmosphere .
Safety and Hazards
Future Directions
Indazole-containing derivatives have shown a broad variety of biological activities, leading to the development of several pharmaceutical products . Therefore, numerous methods have been developed to construct these heterocycles with better biological activities . Future research may focus on the development of synthetic methodologies aimed at this aromatic moiety .
Mechanism of Action
Target of Action
Indazole-containing heterocyclic compounds are known to have a wide variety of medicinal applications and can act as selective inhibitors of certain kinases
Mode of Action
Indazole derivatives are generally known to interact with their targets, leading to changes in cellular processes . The specific interactions and changes caused by 5-Fluoro-3-iodo-1H-indazole remain to be elucidated.
Biochemical Pathways
Indazole derivatives are known to impact various biochemical pathways, depending on their specific targets
Result of Action
Indazole derivatives are known to have various effects at the molecular and cellular level, depending on their specific targets
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of the compound
properties
IUPAC Name |
5-fluoro-3-iodo-2H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FIN2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZUPBTJBMHZBTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C=C1F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646295 |
Source
|
| Record name | 5-Fluoro-3-iodo-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-3-iodo-1H-indazole | |
CAS RN |
858629-06-8 |
Source
|
| Record name | 5-Fluoro-3-iodo-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(Carboxymethyl)sulfanyl]-2-methylpropanoic acid](/img/structure/B1292402.png)